Cas no 93107-32-5 (Desmethoxy Gatifloxacin Trifluoroacetate)

• Product Name: Desmethoxy Gatifloxacin Trifluoroacetate
• CAS No: 93107-32-5
• MF: C₁₈H₂₀FN₃O₃
• MW: 345.368107795715
• CID: 999388
• PubChem ID: 185236
• Update Time: 2025-06-13

Desmethoxy Gatifloxacin Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Desmethoxy Gatifloxacin Trifluoroacetate
• Desmethoxy Gatifloxacin Trifluoroacetic Acid Salt
• 1-Cyclopropyl-6-fluoro-7-(3-methyl-1-piperazinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• DESMETHYL GATIFLOXACIN
• 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(3-methyl-1-piperazinyl)-3-quinolinecarboxylic acid
• 3-Quinolinecarboxylic acid,1-cyclopropyl-6-fluoro-1,4-dihydro-7-(3-Methyl-1-piperazinyl)-4-oxo
• 6-Fluoro-1-cyclopropyl-7-(3-methyl-1-piperazinyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• 1-Cyclopropyl-6-fluoro-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
• SCHEMBL6773934
• 93107-32-5
• 1-cyclopropyl-6-fluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• ITV 8912
• DTXSID60918692
• FT-0666059
• ITV-8912
• 1-cyclopropyl-6-fluoro-7-(3-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid
• DYRWTUITSIYILW-UHFFFAOYSA-N
• CHEMBL15353
• CNV 8912
• 1-Cyclopropyl-6-fluoro-7-(3-methyl-piperazin-1-yl)-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(3-methyl-1-piperazinyl)quinoline-3-carboxylic acid
• DB-238263

• Inchi： 1S/C18H20FN3O3/c1-10-8-21(5-4-20-10)16-7-15-12(6-14(16)19)17(23)13(18(24)25)9-22(15)11-2-3-11/h6-7,9-11,20H,2-5,8H2,1H3,(H,24,25)
• InChI Key： DYRWTUITSIYILW-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C=C1N1CCNC(C)C1)C1CC1)=O

Computed Properties

• Exact Mass: 345.14900
• Monoisotopic Mass: 345.14887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.399
• Melting Point: 233-235?C
• Boiling Point: 577.9°C at 760 mmHg
• Flash Point: 303.3°C
• Refractive Index: 1.631
• PSA: 74.57000
• LogP: 2.36560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Desmethoxy Gatifloxacin Trifluoroacetate

Desmethoxy Gatifloxacin Trifluoroacetate (CAS No. 93107-32-5): A Comprehensive Overview

Desmethoxy Gatifloxacin Trifluoroacetate, chemically designated as 9-chloro-3-methyl-3H-furo[3,2-c]quinolin-4-one, trifluoroacetate, is a significant intermediate in the synthesis of gatifloxacin, a well-known fluoroquinolone antibiotic. This compound, identified by its unique CAS No. 93107-32-5, has garnered considerable attention in the pharmaceutical industry due to its role in the development of novel therapeutic agents. The trifluoroacetate salt form enhances the solubility and bioavailability of the parent compound, making it a valuable candidate for further pharmacological exploration.

The structure of Desmethoxy Gatifloxacin Trifluoroacetate features a fused quinoline ring system, which is a hallmark of fluoroquinolones. This structural motif is critical for the compound's mechanism of action, as it interacts with bacterial DNA gyrase and topoisomerase IV, inhibiting DNA replication and transcription in susceptible organisms. The presence of a trifluoroacetate group at the 1-position of the quinoline ring not only modulates the pharmacokinetic properties but also contributes to the overall stability and efficacy of the drug.

In recent years, there has been growing interest in optimizing fluoroquinolone antibiotics to mitigate issues such as resistance and side effects. Desmethoxy Gatifloxacin Trifluoroacetate serves as a key precursor in this endeavor. Researchers have been exploring structural modifications to enhance binding affinity and reduce off-target effects. For instance, studies have demonstrated that subtle changes in the quinoline core can significantly alter the pharmacological profile of fluoroquinolones. The trifluoroacetate salt form has been particularly effective in improving solubility, which is crucial for oral administration and achieving therapeutic concentrations.

One of the most compelling aspects of Desmethoxy Gatifloxacin Trifluoroacetate is its role in the development of next-generation antibiotics. The compound's intermediate nature allows for facile derivatization, enabling chemists to design analogs with improved properties. For example, modifications at the C-6 position of the quinoline ring can lead to enhanced activity against multidrug-resistant bacteria. Such derivatives are being actively investigated in clinical trials, with promising results indicating their potential to address emerging infectious challenges.

The synthesis of Desmethoxy Gatifloxacin Trifluoroacetate involves multi-step organic reactions, typically starting from commercially available precursors. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the complex quinoline scaffold. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of process optimization in drug development.

From a pharmacological perspective, Desmethoxy Gatifloxacin Trifluoroacetate has been studied for its potential applications beyond traditional antibiotic therapy. Preliminary research suggests that it may exhibit anti-inflammatory and immunomodulatory properties, making it a candidate for treating conditions such as chronic infections and inflammatory diseases. The trifluoroacetate salt form's ability to enhance cell membrane permeability has also raised interest in its potential use as an adjuvant in vaccine formulations.

The regulatory landscape for novel fluoroquinolones like Desmethoxy Gatifloxacin Trifluoroacetate is stringent but well-established. Regulatory agencies require comprehensive data on efficacy, safety, and pharmacokinetics before approving new drugs. The intermediates derived from this compound play a crucial role in generating this data through preclinical studies and clinical trials. These studies not only assess the therapeutic potential but also evaluate potential adverse effects, ensuring that only safe and effective drugs reach patients.

In conclusion, Desmethoxy Gatifloxacin Trifluoroacetate (CAS No. 93107-32-5) is a pivotal intermediate in fluoroquinolone chemistry with far-reaching implications for drug development. Its structural features and pharmacological properties make it an attractive candidate for designing next-generation antibiotics capable of addressing resistant bacterial strains. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to remain at the forefront of pharmaceutical innovation.